![molecular formula C15H13NO2S B5662999 5,6-dimethyl-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one](/img/structure/B5662999.png)
5,6-dimethyl-2-(4-methylphenyl)-4H-thieno[2,3-d][1,3]oxazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of thieno[2,3-d][1,3]oxazin-4-one derivatives involves complex organic reactions that offer a pathway to a wide range of bioactive compounds. For example, the Gewald reaction is a synthetic strategy that allows for the introduction of substituents into the thiophene ring, which is crucial for the synthesis of 2-aminothiophenes that can further be transformed into fused 1,3-oxazin-4-ones, showcasing the versatility of thieno[1,3]oxazin-4-ones as synthetic intermediates (Gütschow, Neumann, 1998).
Molecular Structure Analysis
The molecular structure of thieno[2,3-d][1,3]oxazin-4-ones has been analyzed through various spectroscopic and crystallographic methods. The crystal and molecular structures reveal the importance of substituent effects on the overall conformation and stability of these compounds, with structural analyses often showing how these effects influence the molecule's biological activity and chemical reactivity (Karczmarzyk, Malinka, 2004).
Chemical Reactions and Properties
Thieno[2,3-d][1,3]oxazin-4-ones undergo a variety of chemical reactions that highlight their reactivity and potential as intermediates in organic synthesis. For instance, they can act as inhibitors for certain enzymes, demonstrating a specific interaction with biological molecules, which is crucial for the development of therapeutic agents. This reactivity is attributed to the unique structure of the thieno[1,3]oxazin-4-one ring system, which can undergo interactions with biological targets (Pietsch, Gütschow, 2005).
properties
IUPAC Name |
5,6-dimethyl-2-(4-methylphenyl)thieno[2,3-d][1,3]oxazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO2S/c1-8-4-6-11(7-5-8)13-16-14-12(15(17)18-13)9(2)10(3)19-14/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTGMMIRJIMARJB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC3=C(C(=C(S3)C)C)C(=O)O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.